![molecular formula C20H21ClN2S B2876725 5-Chloro-1-methyl-3-phenyl-4-[(4-propan-2-ylphenyl)sulfanylmethyl]pyrazole CAS No. 318234-19-4](/img/structure/B2876725.png)
5-Chloro-1-methyl-3-phenyl-4-[(4-propan-2-ylphenyl)sulfanylmethyl]pyrazole
Overview
Description
5-Chloro-1-methyl-3-phenyl-4-[(4-propan-2-ylphenyl)sulfanylmethyl]pyrazole (abbreviated as 5-CMPP) is a pyrazole compound that has been widely studied due to its interesting chemical properties and potential applications in the field of medicinal chemistry. This compound has been the subject of numerous studies in the scientific community, and has been found to have a wide range of biological and physiological effects.
Scientific Research Applications
Synthesis of Pyrazole Derivatives
The compound serves as a versatile intermediate in the synthesis of new pyrazole derivatives. Its crystal structure, determined by X-ray diffraction, aids in understanding the molecular conformation which is crucial for designing compounds with desired biological activities .
Antimicrobial Applications
Pyrazole derivatives have been recognized for their antimicrobial properties. The structural motif of the compound can be utilized to develop new antimicrobial agents, potentially offering a broad spectrum of activity against various pathogens .
Anti-inflammatory Properties
Due to the inherent anti-inflammatory properties of pyrazole compounds, this particular derivative could be explored for its efficacy in reducing inflammation, which is a common pathway in many diseases .
Anticancer Activity
The pyrazole ring is found in many pharmacologically active compounds with anticancer properties. Research into the applications of this compound could lead to the development of new anticancer drugs .
Insecticidal and Herbicidal Use
The compound’s potential for use as an insecticide or herbicide is based on the biological activity of pyrazole derivatives. It could be synthesized into products that safely and effectively control pests and weeds .
Plant Growth Regulation
Pyrazole derivatives have been shown to have plant growth regulatory effects. This compound could be investigated for its ability to enhance or inhibit plant growth, which could have significant agricultural applications .
Mechanism of Action
Target of Action
It’s known that pyrazole derivatives have a wide spectrum of biological activities, such as antimicrobial, anti-inflammatory, antiviral, anticancer, insecticidal, herbicidal, and plant growth regulatory .
Mode of Action
It’s known that pyrazole derivatives interact with various biological targets leading to a wide range of activities .
Biochemical Pathways
It’s known that pyrazole derivatives can influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
It’s known that pyrazole derivatives can have a wide range of effects at the molecular and cellular level due to their broad spectrum of biological activities .
properties
IUPAC Name |
5-chloro-1-methyl-3-phenyl-4-[(4-propan-2-ylphenyl)sulfanylmethyl]pyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2S/c1-14(2)15-9-11-17(12-10-15)24-13-18-19(22-23(3)20(18)21)16-7-5-4-6-8-16/h4-12,14H,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWZVVBSNYRQWIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)SCC2=C(N(N=C2C3=CC=CC=C3)C)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1-methyl-3-phenyl-4-[(4-propan-2-ylphenyl)sulfanylmethyl]pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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